Cas no 1427398-06-8 (4-bromo-5-chloro-1,3-benzothiazol-2-amine)

4-Bromo-5-chloro-1,3-benzothiazol-2-amine is a halogenated benzothiazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both bromo and chloro substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for synthesizing heterocyclic compounds. The presence of the 2-amine group further expands its versatility in derivatization, enabling applications in drug discovery and material science. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular framework makes it particularly useful for developing bioactive molecules, including kinase inhibitors and antimicrobial agents. Suitable for controlled laboratory use, it adheres to stringent quality standards.

4-bromo-5-chloro-1,3-benzothiazol-2-amine structure

1427398-06-8 structure

Product Name:4-bromo-5-chloro-1,3-benzothiazol-2-amine

CAS No:1427398-06-8

MF:C₇H₄BrClN₂S

MW:263.542057991028

CID:5251951

Update Time:2025-06-15

4-bromo-5-chloro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-bromo-5-chloro-1,3-benzothiazol-2-amine
- Inchi： 1S/C7H4BrClN2S/c8-5-3(9)1-2-4-6(5)11-7(10)12-4/h1-2H,(H2,10,11)
- InChI Key： URWYPVFELHXISV-UHFFFAOYSA-N
- SMILES： S1C2=CC=C(Cl)C(Br)=C2N=C1N

4-bromo-5-chloro-1,3-benzothiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-388608-1.0g	4-BROMO-5-CHLORO-1,3-BENZOTHIAZOL-2-AMINE	1427398-06-8	1.0g	$821.0	2023-03-02
Enamine	EN300-388608-2.5g	4-BROMO-5-CHLORO-1,3-BENZOTHIAZOL-2-AMINE	1427398-06-8	2.5g	$1701.0	2023-03-02
Enamine	EN300-388608-5.0g	4-BROMO-5-CHLORO-1,3-BENZOTHIAZOL-2-AMINE	1427398-06-8	5.0g	$2154.0	2023-03-02
Enamine	EN300-388608-10.0g	4-BROMO-5-CHLORO-1,3-BENZOTHIAZOL-2-AMINE	1427398-06-8	10.0g	$2708.0	2023-03-02

4-bromo-5-chloro-1,3-benzothiazol-2-amine Related Literature

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Additional information on 4-bromo-5-chloro-1,3-benzothiazol-2-amine

Introduction to 4-Bromo-5-Chloro-1,3-Benzothiazol-2-Amine (CAS No. 1427398-06-8)

4-Bromo-5-Chloro-1,3-benzothiazol-2-amine (CAS No. 1427398-06-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BCBTA, belongs to the class of benzothiazoles, which are characterized by their unique heterocyclic structure. The presence of bromine and chlorine substituents on the benzothiazole ring imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 4-bromo-5-chloro-1,3-benzothiazol-2-amine consists of a benzothiazole core with a bromine atom at the 4-position and a chlorine atom at the 5-position. The amine group at the 2-position provides additional reactivity and functionalization opportunities, making it an attractive starting material for synthetic chemists. The combination of these substituents results in a compound with high thermal stability and solubility in organic solvents, which are crucial properties for its use in various chemical reactions.

In recent years, 4-bromo-5-chloro-1,3-benzothiazol-2-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of antifungal agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antifungal activity against a wide range of fungal pathogens, including those resistant to conventional antifungal drugs. This makes BCBTA a promising candidate for the development of new antifungal therapies.

Beyond antifungal applications, 4-bromo-5-chloro-1,3-benzothiazol-2-amine has also shown potential in the treatment of neurological disorders. Studies have demonstrated that certain derivatives of this compound can modulate specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune the chemical structure of BCBTA allows researchers to optimize its pharmacological properties for targeted therapeutic applications.

The synthetic versatility of 4-bromo-5-chloro-1,3-benzothiazol-2-amine is another factor contributing to its importance in pharmaceutical research. The bromine and chlorine substituents can be readily replaced with other functional groups through various chemical reactions, such as Suzuki coupling and nucleophilic substitution. This flexibility enables the synthesis of a wide range of structurally diverse compounds, each with unique biological activities and potential therapeutic applications.

In addition to its medicinal applications, 4-bromo-5-chloro-1,3-benzothiazol-2-amine has also found use in materials science. Researchers have explored its potential as a building block for the synthesis of organic semiconductors and luminescent materials. The electronic properties of benzothiazoles make them suitable for applications in organic electronics, where they can be used to develop devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The environmental impact of chemicals used in pharmaceutical and materials science is an important consideration. Studies have shown that 4-bromo-5-chloro-1,3-benzothiazol-2-amine can be synthesized using environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes that minimize waste generation. These green chemistry approaches not only reduce the environmental footprint but also enhance the economic viability of large-scale production.

In conclusion, 4-bromo-5-chloro-1,3-benzothiazol-2-amine (CAS No. 1427398-06-8) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for specific uses, solidifying its position as a key player in modern chemistry.